(2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2S,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol

• Molecular Formula: C17H34N4O10
• Molecular Weight: 454.5 g/mol
• IUPAC Name: (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2S,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol
• InChI: InChI=1S/C17H34N4O10/c18-2-6-10(24)12(26)8(21)16(28-6)30-14-5(20)1-4(19)9(23)15(14)31-17-13(27)11(25)7(3-22)29-17/h4-17,22-27H,1-3,18-21H2/t4-,5+,6-,7-,8-,9+,10-,11+,12-,13-,14-,15+,16-,17+/m1/s1
• InChI Key: NSKGQURZWSPSBC-CJYKTWFASA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@@H]([C@@H]([C@H]1N)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CN)O)O)N)O[C@H]3[C@@H]([C@H]([C@H](O3)CO)O)O)O)N
• Canonical SMILES: C1C(C(C(C(C1N)OC2C(C(C(C(O2)CN)O)O)N)OC3C(C(C(O3)CO)O)O)O)N

Description

This compound is a highly substituted aminoglycoside derivative characterized by a complex polycyclic structure. Key features include:

• Core scaffold: A central oxane (tetrahydropyran) ring substituted with multiple amino, hydroxyl, and aminomethyl groups.
• Substituents: A cyclohexyl moiety linked via ether bonds, further decorated with dihydroxyoxolane (tetrahydrofuran) and additional amino/hydroxyl groups.

Comparison with Similar Compounds

Table 1: Key Physicochemical Properties

Property	Value/Description	Source
Molecular formula	C₂₁H₄₁N₅O₁₁ (analogous structure)
Molecular weight	~539.58 g/mol
Solubility	Likely hydrophilic due to polar groups	Inferred
Bioactivity	Presumed ribosomal targeting (aminoglycoside-like)

Comparison with Structurally Similar Compounds

The compound shares structural motifs with other aminoglycosides and cyclic polyamines. Below is a comparative analysis:

Table 2: Structural and Functional Comparison

Compound Name/ID	Key Structural Differences	Bioactivity/Applications	Source
(Target Compound)	Unique cyclohexyl-dihydroxyoxolane-oxyoxane backbone	Hypothesized RNA binding or antibiotic activity
(2R,3R,4S,5S,6S)-5-amino-2-[[(2R,3S,4R,6S,7R)-7-amino-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl]oxy...	Similar cyclohexyl-amino-oxane core but lacks aminomethyl and tetrahydrofuran substituents	Antibiotic resistance modulation
Lankacidin C analogues	Redox-cofactor BGCs with 13% similarity to known lankacidin	Antitumor activity
Pyoverdine siderophores	NRPS-derived iron-chelating peptides	Iron acquisition in Pseudomonas
Oleanolic acid (OA) & Hederagenin (HG)	Triterpenoid scaffolds with shared MOAs via docking/transcriptome analysis	Anti-inflammatory, anticancer

Research Findings:

Synthesis: Analogous aminoglycosides are synthesized via multi-step reactions involving: Key step: Refluxing in H₂O:MeOH (1:1) at 80°C for 72 hours, yielding ~71% purified product . Purification: Column chromatography is critical for isolating stereoisomers .

Bioactivity Predictions: Systems pharmacology models suggest that compounds with overlapping scaffolds (e.g., shared cyclohexyl-oxane motifs) may target similar ribosomal subunits or enzymes . Pseudomonas BGCs encoding redox-cofactor enzymes (e.g., lankacidin C) show low homology (~13%) to known clusters, implying structural novelty .

Limitations :

• Direct comparisons of anti-parasitic activity are challenging due to target protein variability, even among similar amide-based compounds .